Cas no 1246999-32-5 ((9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate
• CAS No: 1246999-32-5
• MF: C₂₆H₂₆N₂O₄
• MW: 430.495646953583
• CID: 4580329
• Update Time: 2025-07-28

(9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9h-Fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate
• Benzoic acid, 2-amino-5-[3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]propyl]-, methyl ester
• (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate

• Inchi： 1S/C26H26N2O4/c1-31-25(29)22-15-17(12-13-24(22)27)7-6-14-28-26(30)32-16-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23/h2-5,8-13,15,23H,6-7,14,16,27H2,1H3,(H,28,30)
• InChI Key： YMKNSWORERJHAG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(CCCNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=CC=C1N

Additional information on (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate

Introduction to (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, with the CAS number 1246999-32-5, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. The product name, (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate, encapsulates a complex molecular framework that has been the subject of extensive research in recent years.

The compound in question is characterized by its fluorene core, a benzene-like heterocyclic structure that is widely recognized for its stability and versatility in organic synthesis. The fluorene moiety, specifically at the 9-position, serves as a key pharmacophore, contributing to the compound's solubility and bioavailability. This feature is particularly important in drug design, where optimal pharmacokinetic properties are essential for therapeutic efficacy.

Beyond the fluorene core, the molecular structure of (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate incorporates several functional groups that enhance its potential as a lead compound. The presence of a carbamate group at the propyl chain's terminus introduces a polar moiety, which can improve interactions with biological targets. Additionally, the methoxycarbonyl group on the phenyl ring contributes to metabolic stability, a critical factor in drug development.

Recent studies have highlighted the importance of such multifunctional compounds in addressing complex diseases. For instance, research published in leading journals has demonstrated that derivatives of fluorene-based structures exhibit promising activities against various enzymatic targets. These findings are particularly relevant in the context of enzyme inhibition, where precise molecular interactions are required for high-affinity binding.

The aminophenyl group in the compound's structure is another key feature that has been extensively studied. Aminophenyl derivatives are known for their ability to modulate protein-protein interactions and have been explored in the development of kinase inhibitors, among other therapeutic applications. The methoxycarbonyl substituent further enhances these interactions by providing additional hydrogen bonding opportunities, which can be crucial for achieving high selectivity.

In light of these properties, researchers have been investigating (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate as a potential scaffold for drug discovery. Its unique combination of structural features makes it an attractive candidate for further optimization. Computational modeling and experimental studies have begun to unravel its mechanism of action, providing insights into how it interacts with biological targets.

One particularly intriguing aspect of this compound is its potential application in oncology research. Preliminary data suggest that derivatives of this structure may exhibit inhibitory effects on certain cancer-related enzymes. These findings are supported by experimental evidence showing that similar compounds can disrupt critical signaling pathways involved in tumor growth and progression. Such discoveries hold significant promise for developing novel anticancer therapies.

The synthesis of (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate represents another area of interest within the chemical biology community. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These efforts are crucial for advancing preclinical and clinical trials, where compound quality directly impacts experimental outcomes.

The growing body of research on this compound underscores its importance as a tool for exploring new therapeutic strategies. By leveraging its unique structural features, scientists are paving the way for innovative drug development across multiple disease areas. As our understanding of its properties continues to evolve, so too will its potential applications in medicine and biotechnology.

In conclusion, (9H-fluoren-9-yl)methyl 3-(3-(methoxycarbonyl)-4-aminophenyl)propylcarbamate (CAS no: 1246999-32-5) represents a significant advancement in chemical biology research. Its complex molecular architecture and functional groups make it a versatile scaffold for drug discovery, with particular promise in oncology and enzyme inhibition studies. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the development of next-generation therapeutics.